2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine

• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol
• IUPAC Name: 2-fluoro-6-(oxan-4-ylmethoxy)pyridine
• InChI: InChI=1S/C11H14FNO2/c12-10-2-1-3-11(13-10)15-8-9-4-6-14-7-5-9/h1-3,9H,4-8H2
• InChI Key: FQCCBYLRUXMZAK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC(=CC=C2)F

Description

2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine is a useful research compound. Its molecular formula is C11H14FNO2 and its molecular weight is 211.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tetrahydro-2H-pyran-4-yl methanol (1.00 g) and 2,6-difluoropyridine (1.19 g) in DMF (10 mL) was added 60% sodium hydride (410 mg), and the mixture was stirred at 80° C. for 8 hours. Water (50 mL) was added dropwise to the reaction mixture, followed by extraction with ethyl acetate (100 mL). The organic layer was washed sequentially with water and saturated brine and dried, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane/ethyl acetate=80/20) to obtain 2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine (1.36 g).